Cas no 682804-04-2 (3-Amino-3-(2,3-difluorophenyl)propanoic acid)

3-Amino-3-(2,3-difluorophenyl)propanoic acid structure
682804-04-2 structure
Product Name:3-Amino-3-(2,3-difluorophenyl)propanoic acid
CAS No:682804-04-2
MF:C9H9F2NO2
MW:201.1700694561
CID:870398
PubChem ID:42648490
Update Time:2024-10-28

3-Amino-3-(2,3-difluorophenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-Amino-3-(2,3-difluorophenyl)propanoic acid
    • 3-AMINO-3-(2,3-DIFLUORO-PHENYL)-PROPIONIC ACID
    • 3-Amino-3-(2,3-difluorophenyl)-propionic acid
    • E82241
    • DTXSID50655327
    • 3-amino-3-(2,3-difluorophenyl)propanoicacid
    • 682804-04-2
    • CS-0181507
    • STK655123
    • AKOS005585792
    • VS-09455
    • EN300-1828618
    • AB35882
    • AB35881
    • BBL029829
    • AB12933
    • (betaS)-beta-Amino-2,3-difluorobenzenepropanoic acid
    • (betaR)-beta-Amino-2,3-difluorobenzenepropanoic acid
    • MDL： MFCD03002488
    • Inchi： 1S/C9H9F2NO2/c10-6-3-1-2-5(9(6)11)7(12)4-8(13)14/h1-3,7H,4,12H2,(H,13,14)
    • InChI Key： PDSVPPFKLOHCFR-UHFFFAOYSA-N
    • SMILES： FC1C(=CC=CC=1C(CC(=O)O)N)F

Computed Properties

  • Exact Mass: 201.06013485g/mol
  • Monoisotopic Mass: 201.06013485g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 213
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.8
  • Topological Polar Surface Area: 63.3Ų

3-Amino-3-(2,3-difluorophenyl)propanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A019113836-1g
3-Amino-3-(2,3-difluorophenyl)propanoic acid
 682804-04-2 95%
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 $401.50 2023-09-01
ChemScence
CS-0181507-250mg
3-Amino-3-(2,3-difluorophenyl)propanoic acid
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ChemScence
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Chemenu
CM185232-1g
3-Amino-3-(2,3-difluorophenyl)propanoic acid
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Chemenu
CM185232-1g
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 $422 2021-06-09
eNovation Chemicals LLC
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3-AMINO-3-(2,3-DIFLUORO-PHENYL)-PROPIONIC ACID
 682804-04-2 97%
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eNovation Chemicals LLC
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3-AMINO-3-(2,3-DIFLUORO-PHENYL)-PROPIONIC ACID
 682804-04-2 97%
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Enamine
EN300-1828618-0.05g
3-amino-3-(2,3-difluorophenyl)propanoic acid
 682804-04-2
0.05g
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Enamine
EN300-1828618-0.1g
3-amino-3-(2,3-difluorophenyl)propanoic acid
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Enamine
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